Cas no 125093-27-8 (9-Octadecenoic acid,12-hydroxy-, 2-octyldodecyl ester, (Z)- (9CI))

• Product Name: 9-Octadecenoic acid,12-hydroxy-, 2-octyldodecyl ester, (Z)- (9CI)
• CAS No: 125093-27-8
• MF: C₃₈H₇₄O₃
• MW: 578.992372989655
• CID: 103623
• PubChem ID: 53891347
• Update Time: 2025-04-18

9-Octadecenoic acid,12-hydroxy-, 2-octyldodecyl ester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,12-hydroxy-, 2-octyldodecyl ester, (Z)- (9CI)
• OCTYLDODECYL RICINOLEATE
• 125093-27-8
• ICOSAN-9-YL 12-HYDROXYOCTADEC-9-ENOATE
• DTXSID90925016
• icosan-9-yl (12R)-12-hydroxyoctadec-9-enoate

• Inchi： 1S/C38H74O3/c1-4-7-10-13-15-16-20-24-29-34-37(33-28-23-14-11-8-5-2)41-38(40)35-30-25-21-18-17-19-22-27-32-36(39)31-26-12-9-6-3/h22,27,36-37,39H,4-21,23-26,28-35H2,1-3H3/t36-,37?/m1/s1
• InChI Key： HQRJTRSKPWEIII-RKROREJRSA-N
• SMILES： O(C(CCCCCCCC=CC[C@@H](CCCCCC)O)=O)C(CCCCCCCC)CCCCCCCCCCC

Computed Properties

• Exact Mass: 578.56412
• Monoisotopic Mass: 578.564
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 41
• Rotatable Bond Count: 34
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 15.7

Experimental Properties

• PSA: 46.53